1-[(2R)-1-butylpyrrolidin-2-yl]methanamine

• CAS No.: 130981-39-4
• Molecular Formula: C9H20N2
• Molecular Weight: 156.3

Description

1-[(2R)-1-butylpyrrolidin-2-yl]methanamine is an organic compound with the molecular formula C9H20N2 It features a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, and a butyl group attached to the nitrogen atom

Preparation Methods

The synthesis of 1-[(2R)-1-butylpyrrolidin-2-yl]methanamine can be achieved through several routes. One common method involves the reaction of a pyrrolidine derivative with a butyl halide under basic conditions. The reaction typically proceeds as follows:

Starting Materials: Pyrrolidine and butyl bromide.

Reaction Conditions: The reaction is carried out in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).

Procedure: The pyrrolidine is deprotonated by the base, forming a nucleophilic pyrrolidine anion. This anion then attacks the butyl bromide, resulting in the formation of 1-[(2R)-1-butylpyrrolidin-2-yl]methanamine.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1-[(2R)-1-butylpyrrolidin-2-yl]methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carbonyl compounds.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, converting the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the butyl group can be replaced by other functional groups using appropriate reagents and conditions.

Common reagents and conditions used in these reactions include strong acids or bases, organic solvents, and specific catalysts to facilitate the desired transformations. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(2R)-1-butylpyrrolidin-2-yl]methanamine has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of various biologically active compounds, including potential pharmaceuticals.

Organic Synthesis: The compound is used as a chiral reagent or catalyst in asymmetric synthesis, aiding in the production of enantiomerically pure compounds.

Biological Studies: Researchers use it to study the structure-activity relationships of pyrrolidine derivatives and their interactions with biological targets.

Industrial Applications: It finds use in the production of agrochemicals, polymers, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-[(2R)-1-butylpyrrolidin-2-yl]methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring’s nitrogen atom can form hydrogen bonds or coordinate with metal ions, influencing the compound’s binding affinity and specificity. The butyl group contributes to the compound’s hydrophobic interactions, affecting its overall biological activity.

Comparison with Similar Compounds

1-[(2R)-1-butylpyrrolidin-2-yl]methanamine can be compared with other pyrrolidine derivatives, such as:

1-[(2R)-1-methylpyrrolidin-2-yl]methanamine: This compound has a methyl group instead of a butyl group, leading to differences in hydrophobicity and steric effects.

1-[(2R)-1-ethylpyrrolidin-2-yl]methanamine: The ethyl group provides intermediate properties between the methyl and butyl derivatives.

1-[(2R)-1-propylpyrrolidin-2-yl]methanamine: The propyl group offers a balance of hydrophobicity and steric effects, differing from both the butyl and methyl analogs.

The uniqueness of 1-[(2R)-1-butylpyrrolidin-2-yl]methanamine lies in its specific combination of the pyrrolidine ring and the butyl group, which imparts distinct physicochemical properties and biological activities.